Cas no 338956-11-9 (N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2,6-DIFLUOROBENZENECARBOXAMIDE)

• Product Name: N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2,6-DIFLUOROBENZENECARBOXAMIDE
• CAS No: 338956-11-9
• MF: C₁₅H₁₂BrF₂NO₃S
• MW: 404.226489067078
• CID: 5155935
• Update Time: 2025-11-02

N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2,6-DIFLUOROBENZENECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2,6-DIFLUOROBENZENECARBOXAMIDE
• N-[2-(4-bromobenzenesulfonyl)ethyl]-2,6-difluorobenzamide
• Benzamide, N-[2-[(4-bromophenyl)sulfonyl]ethyl]-2,6-difluoro-
• N-{2-[(4-bromophenyl)sulfonyl]ethyl}-2,6-difluorobenzenecarboxamide
• N-[2-(4-bromophenyl)sulfonylethyl]-2,6-difluorobenzamide
• MLS001165828
• HMS2963P10
• SMR000672438

• Inchi： 1S/C15H12BrF2NO3S/c16-10-4-6-11(7-5-10)23(21,22)9-8-19-15(20)14-12(17)2-1-3-13(14)18/h1-7H,8-9H2,(H,19,20)
• InChI Key： JOYGHNVPGYZPBC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(CCNC(C1C(=CC=CC=1F)F)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 493
• XLogP3: 3
• Topological Polar Surface Area: 71.6

Additional information on N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2,6-DIFLUOROBENZENECARBOXAMIDE

N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2,6-DIFLUOROBENZENECARBOXAMIDE (CAS 338956-11-9): A Comprehensive Overview

N-(2-[(4-Bromophenyl)sulfonyl]ethyl)-2,6-difluorobenzenecarboxamide (CAS 338956-11-9) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure featuring a 4-bromophenylsulfonyl group and a 2,6-difluorobenzene carboxamide moiety, exhibits promising potential in various applications. Its CAS number 338956-11-9 serves as a critical identifier for researchers and industry professionals seeking precise information about this chemical entity.

The molecular structure of N-(2-[(4-Bromophenyl)sulfonyl]ethyl)-2,6-difluorobenzenecarboxamide combines several functional groups that contribute to its reactivity and utility. The presence of the bromophenyl and difluorobenzene components makes this compound particularly interesting for drug discovery and development. Recent studies have highlighted its role as a potential intermediate in the synthesis of bioactive molecules, especially those targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its applications in designing novel therapeutic agents, given its structural versatility.

One of the key areas where N-(2-[(4-Bromophenyl)sulfonyl]ethyl)-2,6-difluorobenzenecarboxamide shows promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The 4-bromophenylsulfonyl group in this compound can interact with specific kinase domains, making it a valuable scaffold for designing targeted therapies. This aligns with current trends in personalized medicine, where there is a growing demand for compounds that can be tailored to individual patient needs.

Another notable application of CAS 338956-11-9 is in the field of agrochemicals. The 2,6-difluorobenzene moiety is known for its herbicidal and fungicidal properties, and researchers are investigating its potential in developing next-generation crop protection agents. With the global push towards sustainable agriculture, compounds like N-(2-[(4-Bromophenyl)sulfonyl]ethyl)-2,6-difluorobenzenecarboxamide are being evaluated for their efficacy and environmental safety. This is particularly relevant given the increasing consumer demand for organic and eco-friendly farming solutions.

The synthesis of N-(2-[(4-Bromophenyl)sulfonyl]ethyl)-2,6-difluorobenzenecarboxamide typically involves multi-step organic reactions, including sulfonylation and amidation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, ensuring higher yields and purity. These innovations are part of a broader trend in chemical manufacturing, where efficiency and sustainability are paramount. The compound’s CAS number 338956-11-9 is frequently referenced in patents and scientific literature, underscoring its importance in industrial and academic research.

In addition to its pharmaceutical and agrochemical applications, N-(2-[(4-Bromophenyl)sulfonyl]ethyl)-2,6-difluorobenzenecarboxamide is also being explored in material science. Its unique electronic properties, derived from the bromophenyl and difluorobenzene groups, make it a candidate for use in organic electronics, such as OLEDs and photovoltaic devices. This aligns with the growing interest in renewable energy technologies and smart materials, which are among the most searched topics in scientific and engineering communities today.

Quality control and regulatory compliance are critical when working with CAS 338956-11-9. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely used to verify its purity and identity. These protocols ensure that the compound meets the stringent standards required for research and commercial use. As regulatory frameworks around chemical safety continue to evolve, transparency in the production and handling of N-(2-[(4-Bromophenyl)sulfonyl]ethyl)-2,6-difluorobenzenecarboxamide remains a top priority for manufacturers and end-users alike.

The market for N-(2-[(4-Bromophenyl)sulfonyl]ethyl)-2,6-difluorobenzenecarboxamide is expected to grow steadily, driven by its diverse applications and the increasing demand for specialized chemicals in high-tech industries. Suppliers and distributors of CAS 338956-11-9 are expanding their portfolios to cater to this demand, offering custom synthesis and bulk quantities to meet the needs of global clients. This trend reflects the broader shift towards niche chemical products that address specific industrial and scientific challenges.

In conclusion, N-(2-[(4-Bromophenyl)sulfonyl]ethyl)-2,6-difluorobenzenecarboxamide (CAS 338956-11-9) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the 4-bromophenylsulfonyl and 2,6-difluorobenzene groups, make it a focal point of ongoing research and development. As industries continue to innovate, the relevance of this compound is likely to increase, solidifying its position as a key player in the chemical landscape.